2-(4-bromophenyl)-N-(oxolan-3-ylmethyl)propan-2-amine

• IUPAC Name: 2-(4-bromophenyl)-N-(oxolan-3-ylmethyl)propan-2-amine
• InChI: InChI=1S/C14H20BrNO/c1-14(2,12-3-5-13(15)6-4-12)16-9-11-7-8-17-10-11/h3-6,11,16H,7-10H2,1-2H3
• InChI Key: HCKHOOBIPWGPKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)Br)NCC2CCOC2
• Molecular Formula: C14H20BrNO
• Molecular Weight: 298.22 g/mol

Description

2-(4-bromophenyl)-N-(oxolan-3-ylmethyl)propan-2-amine, also known as 4-Bromomethamphetamine, is a synthetic compound that belongs to the amphetamine class of drugs. It is a psychoactive drug that has been studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-N-(oxolan-3-ylmethyl)propan-2-amine is not fully understood. It is believed to act as a dopamine and serotonin reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. It may also act as a monoamine oxidase inhibitor, which increases the levels of monoamines in the brain.
Biochemical and Physiological Effects:
2-(4-bromophenyl)-N-(oxolan-3-ylmethyl)propan-2-amine has been shown to have several biochemical and physiological effects. It increases the levels of dopamine and serotonin in the brain, which can lead to increased feelings of pleasure and euphoria. It also increases heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromophenyl)-N-(oxolan-3-ylmethyl)propan-2-amine in lab experiments is its potential use in the treatment of neurodegenerative diseases. It may also be useful in the treatment of depression and anxiety disorders. However, one limitation is the lack of understanding of its mechanism of action, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-(4-bromophenyl)-N-(oxolan-3-ylmethyl)propan-2-amine. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to study its potential use in the treatment of depression and anxiety disorders. Further research is also needed to fully understand its mechanism of action and its effects on the brain and body.

Synthesis Methods

The synthesis of 2-(4-bromophenyl)-N-(oxolan-3-ylmethyl)propan-2-amine is a complex process that involves several steps. The first step is the reaction of 4-bromoacetophenone with methylamine, which produces 4-bromo-N-methylacetophenone. The second step involves the reduction of 4-bromo-N-methylacetophenone with lithium aluminum hydride, which produces 4-bromo-N-methylamphetamine. The final step involves the reaction of 4-bromo-N-methylamphetamine with 3-methyltetrahydrofuran-3-ol to produce 2-(4-bromophenyl)-N-(oxolan-3-ylmethyl)propan-2-amine.

Scientific Research Applications

2-(4-bromophenyl)-N-(oxolan-3-ylmethyl)propan-2-amine has been studied for its potential use in scientific research. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential use in the treatment of depression and anxiety disorders.